![molecular formula C13H17NOS B7474835 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone](/img/structure/B7474835.png)
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone, also known as ADSE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. ADSE belongs to the class of sulfanyl ketones and has been studied for its mechanism of action, biochemical and physiological effects, and possible future directions in research.
Mechanism of Action
The mechanism of action of 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell proliferation and survival. 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and growth. 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone also inhibits the activity of the enzyme HDAC, which is involved in gene expression and chromatin remodeling.
Biochemical and Physiological Effects:
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has been shown to have anti-inflammatory and anti-oxidant properties. 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has also been shown to inhibit the activity of enzymes involved in glucose metabolism, suggesting a potential role in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone is its potential as a therapeutic agent for cancer and other diseases. However, there are also limitations to its use in lab experiments. 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone. One area of interest is the development of 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone as a therapeutic agent for cancer and other diseases. Another area of interest is the study of 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone's mechanism of action and how it interacts with other enzymes and proteins in the body. Additionally, research could focus on the potential side effects of 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone and how to mitigate them in therapeutic applications.
Synthesis Methods
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone can be synthesized through a multi-step process involving the reaction of 2,5-dimethylphenylsulfonyl chloride with azetidine in the presence of a base, followed by the addition of ethanone. The resulting compound is then purified through column chromatography to obtain pure 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone.
Scientific Research Applications
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has been studied for its potential therapeutic properties, particularly as an anti-cancer agent. In vitro studies have shown that 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-(azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NOS/c1-10-4-5-11(2)12(8-10)16-9-13(15)14-6-3-7-14/h4-5,8H,3,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAGMTZDFKRZJKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)SCC(=O)N2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Azetidin-1-yl)-2-(2,5-dimethylphenyl)sulfanylethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.